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Compound of Interest

Compound Name: Truxenone

Cat. No.: B1584773

Truxenone Adducts in Bilayer Solar Cells: A
Comparative Guide

For researchers, scientists, and drug development professionals, this guide offers a side-by-
side comparison of truxenone adducts as electron acceptor materials in bilayer organic solar
cells, with supporting experimental data.

A series of electron-deficient truxenone derivatives have been investigated as potential
alternatives to fullerenes in organic photovoltaic applications.[1][2][3] These truxenone-based
molecules offer advantages such as tunable absorption profiles, absorptivities more than ten
times higher than the common fullerene derivative PCBM, and slightly higher electron affinities.
[1][2][3] This guide focuses on a comparative study of three truxenone adducts—T1A, T2A,
and T3A—in a bilayer solar cell architecture, benchmarked against the widely used acceptor,
phenyl-C61-butyric acid methyl ester (PCBM).

Performance Comparison

The photovoltaic performance of bilayer organic solar cells incorporating three different
truxenone adducts (T1A, T2A, and T3A) as the electron acceptor layer was evaluated and
compared with a standard PCBM-based device. Two different phthalocyanine-based donor
materials were used: zinc phthalocyanine (ZnPc) and subphthalocyanine (SubPc).[1] The key
performance metrics are summarized in the table below.
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Short-
Open- Circuit Power
Acceptor Donor Circuit Current Fill Factor Conversion
Material Material Voltage Density (FF) [%] Efficiency
(Voc) [V] (Jsc) (PCE) [%]
[mA/cm2]
T1A ZnPc 0.38 0.22 25 0.02
T2A ZnPc 0.37 0.28 24 0.03
T3A ZnPc 0.40 0.33 25 0.03
PCBM ZnPc 0.56 4.31 54 1.30
T1A SubPc 0.82 0.53 19 0.08
T2A SubPc 0.82 0.65 23 0.12
T3A SubPc 0.84 0.85 24 0.17
PCBM SubPc 0.96 1.95 37 0.73

In devices using SubPc as the donor, a clear trend of increasing short-circuit current (Jsc) was
observed when moving from T1A to T2A and then to T3A.[1] The highest power conversion
efficiency (PCE) among the truxenone adducts was achieved with the T3A adduct in
conjunction with the SubPc donor, reaching 0.28%.[1] However, the reference devices using
PCBM as the acceptor material showed higher overall performance, with a PCE of 1.30% with
ZnPc and 0.73% with SubPc in the same device configuration.[1] The open-circuit voltages
(Voc) were notably higher for devices using SubPc compared to those with ZnPc, which is
attributed to the lower highest occupied molecular orbital (HOMO) energy level of SubPc.[1]
The fill factors for the truxenone-based devices were generally low, ranging from 19% to 25%.

[1]

Experimental Protocols

The bilayer solar cells were fabricated in an inverted device architecture.[1]

Device Fabrication:
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« Indium tin oxide (ITO) coated glass substrates were used as the transparent cathode.
o Alayer of titanium dioxide (TiOx) was deposited on the ITO substrates.

e The truxenone adducts (T1A, T2A, or T3A) or PCBM were dissolved in a suitable solvent
and spin-coated onto the TiOx layer to form the electron acceptor layer.

e The electron donor material, either subphthalocyanine (SubPc) or zinc phthalocyanine
(ZnPc), was then deposited by thermal evaporation on top of the acceptor layer.[3]

» Finally, a top contact of Molybdenum(V1) oxide (MoO3) and silver (Ag) was thermally
evaporated to complete the device.[1]

Characterization:

The current density-voltage (J-V) characteristics of the fabricated solar cells were measured
under simulated solar illumination to determine the key photovoltaic parameters: open-circuit
voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency
(PCE).

Experimental Workflow
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Bilayer Solar Cell Fabrication Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

